2-(6-(Trifluoromethyl)pyridin-2-yl)propan-2-amine 4-methylbenzenesulfonate
Overview
Description
2-(6-(Trifluoromethyl)pyridin-2-yl)propan-2-amine 4-methylbenzenesulfonate (2-TFMPAMBS) is a small molecule that has been studied extensively in the past few decades due to its wide range of applications in both scientific research and medical treatments. 2-TFMPAMBS has been found to have a variety of biochemical and physiological effects, and its use in laboratory experiments has been found to have both advantages and limitations.
Scientific Research Applications
Agrochemical Applications
Trifluoromethylpyridines (TFMP), which include the compound , are widely used in the agrochemical industry . They are primarily used for the protection of crops from pests . Fluazifop-butyl was the first TFMP derivative introduced to the agrochemical market, and since then, more than 20 new TFMP-containing agrochemicals have acquired ISO common names .
Pharmaceutical Applications
Several TFMP derivatives are also used in the pharmaceutical and veterinary industries . Five pharmaceutical and two veterinary products containing the TFMP moiety have been granted market approval, and many candidates are currently undergoing clinical trials .
Synthesis of Active Ingredients
TFMP derivatives, such as 2,3-dichloro-5-(trifluoromethyl)-pyridine (2,3,5-DCTF), are used as chemical intermediates for the synthesis of several crop-protection products .
Supramolecular Chemistry
Bis(pyridin-2-yl)amine (dpa) and its derivatives, which include the compound , are flexible bidentate N,N-ligands that are widely applied in supramolecular chemistry .
Catalysis
These compounds are also used in catalysis .
Ion Sensing
They are used in ion sensing .
Luminescent Properties
Metal complexes of bis(pyridin-2-yl)amine-based ligands demonstrate luminescent properties .
Cytotoxic Activity
These compounds possess cytotoxic activity and can bind with DNA molecules .
properties
IUPAC Name |
4-methylbenzenesulfonic acid;2-[6-(trifluoromethyl)pyridin-2-yl]propan-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11F3N2.C7H8O3S/c1-8(2,13)6-4-3-5-7(14-6)9(10,11)12;1-6-2-4-7(5-3-6)11(8,9)10/h3-5H,13H2,1-2H3;2-5H,1H3,(H,8,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKKHZOZQIRJMGB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)O.CC(C)(C1=NC(=CC=C1)C(F)(F)F)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19F3N2O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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